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Compound of Interest

Compound Name: Dodecahydroterphenyl

Cat. No.: B1344602 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for the use of Dodecahydroterphenyl, also known as hydrogenated

terphenyl. Adherence to these procedures is critical for minimizing risks and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling Dodecahydroterphenyl, the use of appropriate Personal Protective Equipment

(PPE) is mandatory to prevent skin and eye contact, as well as inhalation. The following table

summarizes the required PPE.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Must be used with side

protection (EN 166).[1] A face

shield may be required in

situations with a risk of

splashing.

Skin Protection Chemical Resistant Gloves

Tested according to EN 374. A

minimum material thickness of

> 0.38 mm and a breakthrough

time of > 480 minutes

(permeation: level 6) is

recommended.[1] Check for

leaks and impermeability

before use.[1][2]

Protective Clothing

Standard protective clothing

(EN 340 & EN ISO 13688) is

required to prevent skin

contact.[1]

Respiratory Protection Respirator

In case of inadequate

ventilation or exposure to

vapors/mists, a filter respirator

for organic gases and vapors

is necessary.[1][3][4] A full-

face, half-mask, or quarter-

mask respirator (EN 136/140)

with a Type A filter (brown) for

organic gases and vapors with

a boiling point > 65°C is

recommended.[1]

Quantitative Safety Data
The following table outlines the occupational exposure limits for Dodecahydroterphenyl.
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Parameter Value Jurisdiction/Source

Time-Weighted Average (TWA)

- 8 hours
2 ppm (19 mg/m³) EU-OEL[5]

Short-Term Exposure Limit

(STEL) - 15 minutes
5 ppm (48 mg/m³) EU-OEL[5]

ACGIH Threshold Limit Value

(TLV) - TWA
0.5 ppm ACGIH[5]

Derived No-Effect Level

(DNEL) - Inhalation, Worker,

Chronic (Local)

83.8 mg/m³ REACH[1]

Derived No-Effect Level

(DNEL) - Inhalation, Worker,

Chronic (Systemic)

2.01 mg/m³ REACH[1]

Predicted No-Effect

Concentration (PNEC) -

Freshwater

0.2 µg/L REACH[1]

Predicted No-Effect

Concentration (PNEC) -

Marine Water

0.02 µg/L REACH

Predicted No-Effect

Concentration (PNEC) -

Intermittent Release

1 µg/L REACH[1]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Ventilation: Always handle Dodecahydroterphenyl in a well-ventilated area. Use local and

general ventilation to minimize exposure.[1][3]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mists.

[6]
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Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in work

areas.[1][2] Remove contaminated clothing and protective equipment before entering eating

areas.[1][2]

Storage: Store in a tightly closed container in a well-ventilated place.[1] Keep away from

heat, alkalis, oxidizing substances, and acids.[1] Recommended storage temperature is 15–

25 °C.[6]

Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[6]

Containment: Collect leaking and spilled liquid in sealable containers.[3][4][5] Absorb

remaining liquid with sand or an inert absorbent.[3][4][5]

Environmental Precautions: Do not let this chemical enter the environment.[3][4][5] Avoid

release to drains, surface water, and ground water.[1][2][6] If spillage enters a water course

or sewer, inform the responsible authority.[1]

Disposal Method: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[3][6] This may involve removal to a licensed chemical

destruction plant or controlled incineration with flue gas scrubbing.[3]

Contaminated Packaging: Completely emptied packages can be recycled.[1][2] Handle

contaminated packages in the same way as the substance itself.[1][2]

Workflow for Safe Handling and Disposal
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Start: Handling Dodecahydroterphenyl

Assess Risks & Review SDS

Don Appropriate PPE
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No

End
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Caption: Workflow for the safe handling and disposal of Dodecahydroterphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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